Cas no 74241-23-9 (5-Thiazoleacetic acid,4-(4-chlorophenyl)-2-[(phenylmethyl)amino]-, methyl ester)

• Product Name: 5-Thiazoleacetic acid,4-(4-chlorophenyl)-2-[(phenylmethyl)amino]-, methyl ester
• CAS No: 74241-23-9
• MF: C₁₉H₁₇ClN₂O₂S
• MW: 372.868482351303
• CID: 568661
• PubChem ID: 3057826
• Update Time: 2025-04-19

5-Thiazoleacetic acid,4-(4-chlorophenyl)-2-[(phenylmethyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Thiazoleacetic acid,4-(4-chlorophenyl)-2-[(phenylmethyl)amino]-, methyl ester
• 5-Thiazoleacetic acid, 4-(4-chlorophenyl)-2-((phenylmethyl)amino)-, me thyl ester
• methyl 2-[2-(benzylamino)-4-(4-chlorophenyl)-1,3-thiazol-5-yl]acetate
• 5-Thiazoleacetic acid, 2-(benzylamino)-4-(p-chlorophenyl)-, methyl ester
• LS-150660
• Methyl 2-(benzylamino)-4-(p-chlorophenyl)-5-thiazoleacetate
• 74241-23-9
• DTXSID40225235
• 5-Thiazoleacetic acid,4-(4-chlorophenyl)-2-((phenylmethyl)amino)-,me thyl ester
• 5-Thiazoleacetic acid, 4-(4-chlorophenyl)-2-((phenylmethyl)amino)-, methyl ester

• Inchi： 1S/C19H17ClN2O2S/c1-24-17(23)11-16-18(14-7-9-15(20)10-8-14)22-19(25-16)21-12-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3,(H,21,22)
• InChI Key： RQYCZHRQDQYARD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(CC(=O)OC)SC(=N1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 372.07000
• Monoisotopic Mass: 372.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.9
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 543.8°C at 760 mmHg
• Flash Point: 282.7°C
• Refractive Index: 1.644
• PSA: 79.46000
• LogP: 4.86410